Cas no 58920-75-5 (2,2-diacetyl-indane)

2,2-diacetyl-indane structure
2,2-diacetyl-indane structure
Product Name:2,2-diacetyl-indane
CAS No:58920-75-5
MF:C13H14O2
MW:202.249063968658
CID:1079923
PubChem ID:11030882
Update Time:2025-04-20

2,2-diacetyl-indane Chemical and Physical Properties

Names and Identifiers

    • 2,2-diacetyl-indane
    • 1-(2-acetyl-1,3-dihydroinden-2-yl)ethanone
    • 2,2-Diacetylindan
    • 58920-75-5
    • 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)di(ethan-1-one)
    • SCHEMBL8078233
    • 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)diethanone
    • DB-072543
    • DTXSID10452576
    • Inchi: 1S/C13H14O2/c1-9(14)13(10(2)15)7-11-5-3-4-6-12(11)8-13/h3-6H,7-8H2,1-2H3
    • InChI Key: JFHYFJPAWPUMKE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1(C(C)=O)CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 202.09942
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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